Cas no 31457-03-1 (2-methyl-2,3-dihydro-1-benzofuran-7-carboxylic acid)

• Product name: 2-methyl-2,3-dihydro-1-benzofuran-7-carboxylic acid
• CAS No: 31457-03-1
• MF: C₁₀H₁₀O₃
• MW: 178.1846
• MDL: MFCD01659840
• CID: 308890
• PubChem ID: 98308

2-methyl-2,3-dihydro-1-benzofuran-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-Benzofurancarboxylicacid, 2,3-dihydro-2-methyl-
• 2-methyl-2,3-dihydrobenzofuran-7-carboxylic acid
• 2-Methyl-2,3-dihydro-1-benzofuran-7-carboxylic acid
• AKOS006372686
• 3-Methyl-1,3-dihydroisobenzofuran-1-carboxylic acid
• Z1198723557
• 2,3-Dihydro-2-methyl-7-benzofurancarboxylic acid
• 7-Benzofurancarboxylic acid, 2,3-dihydro-2-methyl-
• SCHEMBL4829723
• NSC 99135
• 5-18-06-00391 (Beilstein Handbook Reference)
• BRN 0163414
• NSC99135
• MFCD01659840
• NSC-99135
• 2-methyl-2,3-dihydrobenzofuran-7-carboxylicacid
• InChI=1/C10H10O3/c1-6-5-7-3-2-4-8(10(11)12)9(7)13-6/h2-4,6H,5H2,1H3,(H,11,12
• HWCCVMGTQFWJSS-UHFFFAOYSA-N
• NCIOpen2_002041
• 31457-03-1
• EN300-83045
• CS-0217711
• 2-methyl-2,3-dihydro-1-benzofuran-7-carboxylic acid

• MDL： MFCD01659840
• Inchi： InChI=1S/C10H10O3/c1-6-5-7-3-2-4-8(10(11)12)9(7)13-6/h2-4,6H,5H2,1H3,(H,11,12)
• InChI Key： HWCCVMGTQFWJSS-UHFFFAOYSA-N
• SMILES： CC1CC2=C(C(=CC=C2)C(=O)O)O1

Computed Properties

• Exact Mass: 178.063
• Monoisotopic Mass: 178.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5Ų
• XLogP3: 1.9

Experimental Properties

• Density: 1.254
• Boiling Point: 327.9°Cat760mmHg
• Flash Point: 133.7°C
• Refractive Index: 1.576
• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans Coumarans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans

Additional information on 2-methyl-2,3-dihydro-1-benzofuran-7-carboxylic acid

Comprehensive Overview of 2-Methyl-2,3-dihydro-1-benzofuran-7-carboxylic acid (CAS No. 31457-03-1)

2-Methyl-2,3-dihydro-1-benzofuran-7-carboxylic acid (CAS No. 31457-03-1) is a specialized organic compound with a unique structural framework, combining a benzofuran core with a carboxylic acid functional group. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The benzofuran derivatives family, to which this compound belongs, is widely studied for its diverse applications in drug discovery, material science, and synthetic chemistry.

One of the key features of 2-methyl-2,3-dihydro-1-benzofuran-7-carboxylic acid is its structural versatility. The presence of both a methyl group and a carboxylic acid moiety allows for further functionalization, making it a valuable intermediate in organic synthesis. Researchers often explore its reactivity in amide coupling reactions, esterifications, and other transformations to create novel derivatives with enhanced properties. This adaptability aligns with current trends in green chemistry and sustainable synthesis, where efficient and eco-friendly methodologies are prioritized.

In recent years, the demand for heterocyclic compounds like 2-methyl-2,3-dihydro-1-benzofuran-7-carboxylic acid has surged, driven by their applications in medicinal chemistry. The compound's scaffold is frequently investigated for its potential in designing anti-inflammatory agents, antioxidants, and central nervous system (CNS) targeting drugs. Its structural similarity to naturally occurring bioactive molecules further enhances its appeal. For instance, benzofuran derivatives are known to exhibit neuroprotective effects, a topic of high interest given the growing focus on neurodegenerative diseases such as Alzheimer's and Parkinson's.

Another area where CAS No. 31457-03-1 finds relevance is in agrochemical innovation. The compound's framework is explored for developing pesticides and herbicides with improved efficacy and environmental safety. With increasing global emphasis on sustainable agriculture, researchers are keen on optimizing such intermediates to reduce ecological footprints while maintaining high performance. This aligns with searches for eco-friendly crop protection solutions, a trending topic among agricultural chemists and farmers alike.

The synthesis and characterization of 2-methyl-2,3-dihydro-1-benzofuran-7-carboxylic acid involve advanced analytical techniques, including NMR spectroscopy, mass spectrometry, and HPLC purification. These methods ensure high purity and consistency, critical for its applications in precision chemistry. Additionally, the compound's physicochemical properties, such as solubility and stability, are thoroughly studied to facilitate its integration into various formulations. Such detailed analyses cater to professionals seeking reliable chemical data for research and development.

From an industrial perspective, scalability is a crucial consideration for CAS No. 31457-03-1. Manufacturers are investing in cost-effective production processes to meet the rising demand from pharmaceutical and agrochemical sectors. Innovations in catalytic reactions and flow chemistry are being explored to enhance yield and reduce waste, addressing the industry's shift toward circular economy principles. These advancements resonate with searches for scalable synthetic routes and process optimization in chemical manufacturing.

In conclusion, 2-methyl-2,3-dihydro-1-benzofuran-7-carboxylic acid (CAS No. 31457-03-1) stands out as a multifaceted compound with broad applications in cutting-edge research. Its significance in drug discovery, agrochemical development, and material science underscores its value in modern chemistry. As the scientific community continues to explore its potential, this compound remains a focal point for innovation, aligning with global trends in sustainability and precision medicine. For researchers and industry professionals, understanding its properties and applications is essential for leveraging its full potential.